Cas no 94087-24-8 (Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester)
94087-24-8 structure
Product Name:Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester
CAS No:94087-24-8
MF:C18H20O2
MW:268.350205421448
CID:810759
PubChem ID:3023427
Update Time:2025-04-19
Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester
- (4-propan-2-ylphenyl)methyl 2-phenylacetate
- 4-isopropylbenzyl phenylacetate
- 94087-24-8
- NS00039969
- EINECS 301-917-1
- DTXSID90240413
-
- Inchi: 1S/C18H20O2/c1-14(2)17-10-8-16(9-11-17)13-20-18(19)12-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3
- InChI Key: YLYZPMRGUDMETE-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC=CC=1)=O)CC1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 268.146329876g/mol
- Monoisotopic Mass: 268.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
94087-24-8 (Benzeneacetic acid,[4-(1-methylethyl)phenyl]methyl ester) Related Products
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